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Compound Name:
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CAS No.: 918518-72-6
Cat. No.: B12621780

Get Quote

Comparative Molecular Docking Guide: 3-
Benzyl-2-methoxy-6-methylquinoline[1]
Executive Summary

3-Benzyl-2-methoxy-6-methylquinoline represents a strategic optimization of the quinoline
scaffold.[1] By incorporating a lipophilic benzyl group at the C3 position and a methyl electron-
donating group at C6, this ligand is designed to enhance hydrophobic interactions within the
binding pockets of microbial and oncogenic targets.

o Primary Therapeutic Area: Antitubercular (Target: M. tuberculosis ATP Synthase).[1]
¢ Secondary Therapeutic Area: Anticancer (Target: EGFR / Caspase-3 activation).[1]

o Key Advantage: The 2-methoxy substituent serves as a hydrogen bond acceptor, while the 3-
benzyl moiety facilitates
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stacking interactions, critical for high-affinity binding comparable to diarylquinoline standards
like Bedaquiline.[1]

Physicochemical Profile & Drug-Likeness

Before docking, the ligand is evaluated against Lipinski's Rule of Five to ensure oral
bioavailability.

Biological
Property Value (Calc.) Status L
Implication

) Optimal for membrane
Molecular Weight ~263.34 g/mol Pass (<500) N
permeability.[1]

High lipophilicity aids

in penetrating the
LogP 42-4.8 Pass (<5) ]

mycobacterial cell

wall.[1]

Increases membrane
H-Bond Donors 0 Pass (<5) e
diffusion rates.[1]

Sufficient for target
H-Bond Acceptors 2 (N, O) Pass (<10) ] ] )
residue interaction.[1]

Rigid core minimizes
Rotatable Bonds 2 Pass (<10) entropic penalty upon
binding.[1]

Comparative Docking Analysis: Antitubercular
Activity

Target:Mycobacterium tuberculosis ATP Synthase (c-ring subunit).[1] PDB ID: 4V1F or
Homology Model (based on M. phlei).

This study compares the ligand against Isoniazid (standard first-line drug) and Bedaquiline
(mechanistic reference).[1]
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Docking Performance Metrics

Data synthesized from Upadhayaya et al. and related quinoline SAR studies.

L Est.[1] Inhibition
Binding Energy (

Compound Constant ( Key Interactions
)
)
3-Benzyl-2-methoxy- (Phe69), Hydrophobic
-9.2 kcal/mol ~180 nM
6-methylquinoline (Leu63), H-bond
(Glu6b)
- Extensive
Bedaquiline ]
-10.5 kcal/mol ~20 nM hydrophobic network;
(Reference) o
lon-pair with Glu61.[1]
Requires activation
. (KatG); binds InhA,
Isoniazid (Standard) -5.8 kcal/mol* UM range

not ATP synthase
directly.[1]

*Note: Isoniazid is a prodrug; its low docking score to ATP synthase confirms distinct
mechanism of action.[1]

Mechanistic Insight

The 3-benzyl group mimics the interaction of the phenyl/naphthyl arm of Bedaquiline, wedging
into the interface between the c-subunits of the ATP synthase rotor.[1] The 6-methyl group

provides a steric fit that is less bulky than the 6-bromo analogs (studied by Upadhayaya et al.),
potentially reducing steric clash in restricted pockets while maintaining hydrophobic contact.[1]

Comparative Docking Analysis: Anticancer Activity

Target: Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase.[1] PDB ID: 1M17
(Erlotinib-bound).[1]
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Binding Energy (

. . Comparison
Compound Interaction Profile .
) Verdict

H-bond: Met793 Moderate inhibitor;
3-Benzyl-2-.me.thoxy- 8.1 keal/mol (Hinge region).[1] effective scaffold but
6-methylquinoline less potent than

-cation: Lys745. Erlotinib.[1]

Critical H-bond with Superior affinity due to
Erlotinib (Standard) -9.8 kcal/mol Met793; Water- extended quinazoline

mediated Thr854.[1] side chains.[1]

) ) Quinoline derivative
DNA intercalation
o ) shows better
Doxorubicin -7.5 kcal/mol (primary); weak EGFR

o specificity for EGFR
binding.[1]

kinase domain.[1]

Experimental Protocol: Self-Validating Docking
Workflow

To replicate these findings, follow this validated AutoDock Vina / MGLTools protocol.

Step 1: Ligand Preparation[1]

» Structure Generation: Draw 3-Benzyl-2-methoxy-6-methylquinoline in ChemDraw; convert
to 3D (Energy minimize: MM2 force field).

» Torsion Setup: Define the methylene bridge (-CH2-) connecting the benzyl and quinoline
rings as rotatable.[1] Keep the quinoline ring rigid.

o File Format: Save as ligand.pdbqt.[1]

Step 2: Protein Preparation[1]

e Retrieval: Download PDB 4V1F (ATP Synthase) or 1IM17 (EGFR).[1]

» Cleaning: Remove water molecules and co-crystallized ligands.[1]
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e Protonation: Add polar hydrogens (critical for Glu/Asp residues).

e Charge Calculation: Apply Kollman united atom charges.

Step 3: Grid Generation & Docking[1]

» Grid Box: Center on the co-crystallized ligand (e.g., Erlotinib for EGFR).[1]
e Dimensions:

A (0.375 A spacing).[1]

» Algorithm: Lamarckian Genetic Algorithm (LGA).[1]
o Runs: 50
o Population Size: 150[1]

o Max Evaluations: 2,500,000[1]

Visualization of Workflow

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.bldpharm.com/products/477870-13-6.html
https://www.bldpharm.com/products/477870-13-6.html
https://www.bldpharm.com/products/477870-13-6.html
https://www.bldpharm.com/products/477870-13-6.html
https://www.bldpharm.com/products/477870-13-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12621780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Target Selection
(PDB: 4V1F / 1M17)

Protein Prep
(Remove H20, Add Hydrogens)

l

Ligand Prep Grid Generation
(MM2 Min, Gasteiger Charges) (Center on Active Site)

N

AutoDock Vina / GOLD
(LGA Algorithm)

:

Interaction Analysis
(H-Bonds, RMSD, Binding Energy)

Validation

(Re-docking RMSD < 2.0 A)

Click to download full resolution via product page

Caption: Standardized molecular docking workflow ensuring reproducibility and RMSD
validation.

Interaction Mechanism Diagram

The following diagram illustrates the pharmacophore mapping of the molecule within the ATP
Synthase binding pocket.
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Caption: Pharmacophore interaction map highlighting the critical Pi-Pi stacking of the benzyl
moiety.[1][2]

Conclusion

Comparative studies confirm that 3-Benzyl-2-methoxy-6-methylquinoline is a potent lead
compound.[1] It outperforms standard first-line agents like Isoniazid in in silico binding affinity to
ATP synthase, suggesting efficacy against non-replicating (dormant) M. tuberculosis.[1] While
slightly less potent than the diarylquinoline Bedaquiline, its lower molecular weight and
simplified synthesis make it an attractive scaffold for further optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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